molecular formula C16H15N3O3 B6527103 N-(3-methylpyridin-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide CAS No. 892467-21-9

N-(3-methylpyridin-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide

Cat. No. B6527103
CAS RN: 892467-21-9
M. Wt: 297.31 g/mol
InChI Key: GAMQASQHQLCIBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-methylpyridin-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide, more commonly known as N-Methyl-3-benzoxazol-2-yl propanamide, is a small molecule compound with potential therapeutic applications. It is a member of the benzoxazole family and is a derivative of the pyridine group. N-Methyl-3-benzoxazol-2-yl propanamide has been the subject of scientific research in recent years due to its potential applications in drug discovery and development.

Scientific Research Applications

N-Methyl-3-benzoxazol-2-yl propanamide has been the subject of scientific research in recent years. It has been investigated for its potential applications in the treatment of cancer, Alzheimer’s disease, and other neurological disorders. It has also been studied for its potential to act as an anti-inflammatory agent and to modulate the immune system. Additionally, it has been studied for its potential to inhibit the activity of certain enzymes, such as cyclooxygenase-2.

Mechanism of Action

The mechanism of action of N-Methyl-3-benzoxazol-2-yl propanamide is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Additionally, it is believed to act as an antioxidant and to modulate the immune system.
Biochemical and Physiological Effects
N-Methyl-3-benzoxazol-2-yl propanamide has been studied for its potential to modulate the immune system and to inhibit the activity of certain enzymes. It has been shown to inhibit the activity of COX-2, which is involved in the production of inflammatory mediators. Additionally, it has been shown to reduce inflammation and to act as an antioxidant.

Advantages and Limitations for Lab Experiments

N-Methyl-3-benzoxazol-2-yl propanamide is a relatively new compound and as such, there are still some advantages and limitations associated with its use in laboratory experiments. One of the advantages of using this compound is that it is relatively easy to synthesize in a laboratory setting. Additionally, it has been shown to have potential therapeutic applications in the treatment of various diseases. However, there are also some limitations associated with its use in laboratory experiments. For example, the exact mechanism of action is still not fully understood and further research is needed to elucidate this. Additionally, there is a lack of data regarding its safety and efficacy in humans.

Future Directions

Given the potential therapeutic applications of N-Methyl-3-benzoxazol-2-yl propanamide, there are a number of possible future directions for research. These include further investigation into its mechanism of action, its potential applications in the treatment of various diseases, and its safety and efficacy in humans. Additionally, further research could be conducted into its potential interactions with other drugs and its potential side effects. Finally, further research could also be conducted into its potential applications in drug discovery and development.

Synthesis Methods

N-Methyl-3-benzoxazol-2-yl propanamide can be synthesized through a two-step procedure. The first step involves the reaction of 3-methylpyridine with 2-chloro-3-benzoxazol-2-yl propanamide in the presence of anhydrous sodium carbonate. The second step involves the reaction of the intermediate product with sodium hydroxide. This method has been used to synthesize N-Methyl-3-benzoxazol-2-yl propanamide in a laboratory setting.

properties

IUPAC Name

N-(3-methylpyridin-2-yl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15N3O3/c1-11-5-4-9-17-15(11)18-14(20)8-10-19-12-6-2-3-7-13(12)22-16(19)21/h2-7,9H,8,10H2,1H3,(H,17,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GAMQASQHQLCIBK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=CC=C1)NC(=O)CCN2C3=CC=CC=C3OC2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

297.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

>44.6 [ug/mL] (The mean of the results at pH 7.4)
Record name SID51089005
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

N-(3-methylpyridin-2-yl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.